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Kelex 100: Key Physical and Chemical Properties

The table below summarizes the fundamental characteristics of Kelex 100, which are relevant to

understanding its handling challenges.

Property Specification

Chemical Name 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol [1]

CAS Number 73545-11-6 [1] [2]

Appearance Very dark red/brown viscous liquid [1] [2]

Molecular Formula C₂₀H₂₉NO [1] [2]

Molecular Weight 299.45 g/mol [1] [2]

Boiling Point 250 °C [1] [2]

Density 1.005 ± 0.06 g/cm³ (Predicted) [1] [2]

Storage Condition 2-8 °C [1] [2]
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Potential Experimental Workflow for Handling Viscous
Liquids

Although a specific protocol for Kelex 100 is not available, the general principle for handling viscous liquids

in precise experimental procedures involves gentle warming and dilution. The following diagram illustrates a

potential workflow:

Start: Kelex 100 is a viscous liquid

Warm gently to reduce viscosity

Dilute with suitable organic solvent

 Avoid high temperatures that may degrade the reagentMix thoroughly to ensure homogeneity

 Confirm solvent compatibility with your experimentUse in experimental procedure

Click to download full resolution via product page

Frequently Asked Questions

What is Kelex 100 used for in research? Kelex 100 is a solvent extraction reagent. Research

indicates its use in the extraction of metal ions, such as copper, from aqueous solutions [3].
Is Chelex 100 the same as Kelex 100? No, they are different products with distinct applications.

Kelex 100 is used for metal ion extraction in hydrometallurgy [3].
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Chelex 100 is a chelating resin used to bind metal ions and purify biological samples, such as

for DNA extraction in molecular biology [4] [5].

Advice for Further Searching

To find more detailed technical notes or troubleshooting guides, you could try the following:

Consult Supplier Documentation: Check the websites of major chemical suppliers (e.g., Merck,

TCI, Alfa Aesar) for Safety Data Sheets (SDS) or technical bulletins, which sometimes include
handling recommendations.

Refine Search Terms: Use more specific search queries such as "handling viscous Kelex 100",
"Kelex 100 solvent dilution", or "Kelex 100 technical note".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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